Cas no 1805147-19-6 (Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1805147-19-6
• MF: C₁₁H₉F₅INO₂
• MW: 409.091152906418
• CID: 4896203
• Update Time: 2025-09-18

Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9F5INO2/c1-2-20-7(19)3-5-6(9(12)13)4-18-10(17)8(5)11(14,15)16/h4,9H,2-3H2,1H3
• InChI Key： BGUWIDHMMQPQBX-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C(C(F)F)=CN=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetate

Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetate, with the CAS number 1805147-19-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with difluoromethyl, iodo, and trifluoromethyl groups, along with an ethyl acetate moiety. Its intricate architecture makes it a valuable molecule for exploring various chemical reactions and applications.

The synthesis of Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetate involves a series of precise chemical transformations, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation reactions. Recent advancements in transition metal catalysis have enabled more efficient pathways for its preparation, reducing reaction times and improving yields. These methods are particularly relevant in the context of green chemistry, where minimizing environmental impact is a priority.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it serves as a key intermediate in the synthesis of bioactive compounds targeting various diseases, including cancer and infectious diseases. For instance, its ability to modulate enzyme activity makes it a potential candidate for drug development programs focusing on kinase inhibitors. Additionally, its electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and sensors.

The structural features of Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetate contribute significantly to its reactivity and functionality. The presence of multiple fluorinated groups enhances its stability and lipophilicity, which are desirable traits in drug design. Furthermore, the iodo group provides an excellent leaving group for substitution reactions, enabling further functionalization to tailor the molecule's properties for specific applications.

Recent studies have explored the use of this compound in catalytic processes, where it acts as a ligand or a precursor for catalysts in various organic transformations. Its ability to coordinate with metal centers has been exploited in asymmetric catalysis, offering new avenues for enantioselective synthesis of complex molecules. This has implications not only in pharmaceuticals but also in the production of fine chemicals and agrochemicals.

In agricultural chemistry, Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetate has been investigated as a potential lead compound for developing new pesticides and herbicides. Its unique structure allows for selective interaction with biological targets, reducing off-target effects and enhancing efficacy. Researchers are particularly interested in its potential to inhibit key enzymes involved in plant growth regulation.

The environmental impact of this compound is another area of active research. Understanding its degradation pathways and bioaccumulation potential is crucial for ensuring its safe use in various applications. Studies have shown that under certain conditions, the compound undergoes rapid hydrolysis, minimizing its persistence in the environment.

In conclusion, Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-acetate (CAS No: 1805147-19-6) stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, making it a focal point for scientists seeking to address pressing challenges in medicine, agriculture, and materials science.